Cas no 865592-28-5 (N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide)

• Product Name: N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide
• CAS No: 865592-28-5
• MF: C₁₈H₁₈N₄O₅S₂
• MW: 434.489321231842
• CID: 6283104
• PubChem ID: 3294467
• Update Time: 2024-01-06

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide
• N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-4-nitrobenzamide
• N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-nitrobenzamide
• AKOS002210423
• F1420-0700
• 865592-28-5

• Inchi： 1S/C18H18N4O5S2/c1-3-21(4-2)29(26,27)14-9-10-15-16(11-14)28-18(19-15)20-17(23)12-5-7-13(8-6-12)22(24)25/h5-11H,3-4H2,1-2H3,(H,19,20,23)
• InChI Key： YTONEQLRUHBJSV-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=N2)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 434.07186203g/mol
• Monoisotopic Mass: 434.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles